5-bromo-2-(tetrahydro-2H-pyran-4-yl)isoindolin-1-one

• IUPAC Name: 5-bromo-2-(oxan-4-yl)-3H-isoindol-1-one
• InChI: InChI=1S/C13H14BrNO2/c14-10-1-2-12-9(7-10)8-15(13(12)16)11-3-5-17-6-4-11/h1-2,7,11H,3-6,8H2
• InChI Key: XQLWDYZFTXNJGL-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1N2CC3=C(C2=O)C=CC(=C3)Br
• Molecular Formula: C13H14BrNO2
• Molecular Weight: 296.16 g/mol

Description

“5-bromo-2-(tetrahydro-2H-pyran-4-yl)isoindolin-1-one” is a chemical compound with the CAS Number: 1614234-06-8. It has a molecular weight of 296.16. This compound is typically in solid form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H14BrNO2/c14-10-1-2-12-9 (7-10)8-15 (13 (12)16)11-3-5-17-6-4-11/h1-2,7,11H,3-6,8H2. This code represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a solid at ambient temperature. More detailed physical and chemical properties are not available in the searched resources.

Scientific Research Applications

Chemical Synthesis and Catalytic Applications

• Synthesis of Heterocyclic Compounds : Research has shown interest in pyrans and morpholine derivatives due to their diverse pharmacological activities and roles in biochemistry. Pyrans, including 2H-pyran and 4H-pyrans, constitute an important class of biologically active compounds. Their synthesis and exploration have been detailed, highlighting their significance in chemical and pharmaceutical industries (Asif & Imran, 2019).

• Catalysis in Organic Synthesis : The use of hybrid catalysts for the synthesis of pyrano[2,3-d]pyrimidine scaffolds demonstrates the compound's broad applicability in medicinal and pharmaceutical contexts. The review covers synthetic pathways employing various catalysts, emphasizing the importance of these structures in drug development (Parmar, Vala, & Patel, 2023).

Pharmacological Importance

• Biological Activity : The pharmacological profile of compounds structurally related to 5-bromo-2-(tetrahydro-2H-pyran-4-yl)isoindolin-1-one, such as isoquinoline derivatives, has been investigated. These studies reveal significant anti-fungal, anti-Parkinsonism, anti-tumoral, anti-viral, and other potentials, underscoring the therapeutic applications of these chemical structures (Danao et al., 2021).

Environmental and Material Applications

• Environmental Concentrations and Toxicology : While not directly related to the compound , research into polybrominated compounds, such as 2,4,6-tribromophenol, provides insight into the environmental implications of brominated organic compounds. These studies explore their concentrations, toxicokinetics, toxicodynamics, and environmental impact, offering a broader understanding of the compound's potential environmental relevance (Koch & Sures, 2018).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. These statements indicate that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). The precautionary statements are P271, P261, and P280, which suggest avoiding breathing dust/fume/gas/mist/vapours/spray (P261), using protective gloves/protective clothing/eye protection/face protection (P280), and using only outdoors or in a well-ventilated area (P271).

Synthesis routes and methods

Procedure details

This compound was prepared by using procedures analogous to those described for the synthesis of Example 52, Step 6 starting from 4-bromo-2-(bromomethyl)benzoate (AstaTech Cat. No. 27012) and 4-aminotetrahydropyran (Aldrich Cat No. 711357). LCMS (M+H)+=296.0/298.0.